Cas no 2034241-16-0 (N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide)

N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide is a specialized organic compound featuring a tetrahydro-2H-pyran-4-yl moiety and a 2-oxoimidazolidine carboxamide group. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules. The presence of both hydroxyl and carboxamide functional groups enhances its reactivity, enabling selective modifications for targeted applications. The tetrahydro-2H-pyran ring contributes to improved solubility and conformational stability, making it valuable in drug discovery and development. This compound is suited for research involving heterocyclic synthesis, peptidomimetics, or enzyme inhibition studies, where precise molecular interactions are critical. High purity and well-defined stereochemistry ensure reproducibility in advanced synthetic workflows.
N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide structure
2034241-16-0 structure
Product name:N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide
CAS No:2034241-16-0
MF:C12H21N3O4
MW:271.3128
CID:5348488

N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
    • N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide
    • Inchi: 1S/C12H21N3O4/c16-10(9-2-7-19-8-3-9)1-4-13-11(17)15-6-5-14-12(15)18/h9-10,16H,1-8H2,(H,13,17)(H,14,18)
    • InChI Key: QZJAZTYEBAEMQN-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])(C([H])([H])C([H])([H])N([H])C(N1C(N([H])C([H])([H])C1([H])[H])=O)=O)O[H]

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 331
  • XLogP3: -0.2
  • Topological Polar Surface Area: 90.9

N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6507-1250-10μmol
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
10μl
$69.0 2023-04-24
Life Chemicals
F6507-1250-1mg
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
1mg
$54.0 2023-04-24
Life Chemicals
F6507-1250-4mg
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
4mg
$66.0 2023-04-24
Life Chemicals
F6507-1250-2mg
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
2mg
$59.0 2023-04-24
Life Chemicals
F6507-1250-3mg
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
3mg
$63.0 2023-04-24
Life Chemicals
F6507-1250-5μmol
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
5μl
$63.0 2023-04-24
Life Chemicals
F6507-1250-10mg
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
10mg
$79.0 2023-04-24
Life Chemicals
F6507-1250-2μmol
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
2μl
$57.0 2023-04-24
Life Chemicals
F6507-1250-5mg
N-[3-hydroxy-3-(oxan-4-yl)propyl]-2-oxoimidazolidine-1-carboxamide
2034241-16-0 90%+
5mg
$69.0 2023-04-24

Additional information on N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2034241-16-0)

The compound N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2034241-16-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydro-2H-pyran-4-yl group and a 2-oxoimidazolidine core, makes it a promising candidate for various applications, including drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics due to its balanced hydrophilicity and lipophilicity, which are critical for drug bioavailability.

In recent years, the demand for innovative small molecules like N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's carboxamide functionality and hydroxypropyl side chain contribute to its versatility, enabling interactions with biological targets such as enzymes and receptors. Its CAS No. 2034241-16-0 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance in the scientific community.

One of the key hotspots in current research is the exploration of heterocyclic compounds for treating chronic diseases. The 2-oxoimidazolidine moiety in this molecule is structurally analogous to several clinically approved drugs, sparking interest in its potential applications for conditions like inflammation and metabolic disorders. Additionally, the tetrahydro-2H-pyran-4-yl group enhances the compound's stability, a feature highly valued in proteolysis-targeting chimera (PROTAC) development and other emerging therapeutic modalities.

From a synthetic chemistry perspective, N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including amide coupling and hydroxylation, which are topics of interest for chemists optimizing green chemistry protocols. The compound's CAS No. 2034241-16-0 is commonly referenced in patents and journals discussing scalable synthetic routes, highlighting its industrial potential.

Another area of focus is the compound's role in AI-driven drug discovery. With the rise of machine learning in chemistry, researchers are leveraging datasets containing N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide to train models for predicting bioactivity and toxicity. This aligns with the broader trend of integrating computational chemistry with experimental validation, a topic frequently searched by professionals in the field.

In conclusion, N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-2-oxoimidazolidine-1-carboxamide (CAS No. 2034241-16-0) represents a compelling case study in modern chemical research. Its structural features, combined with its applicability in cutting-edge therapeutic strategies, make it a molecule worth watching. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the next generation of biomedical innovations.

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